Cas no 1071993-26-4 (1-(8-azabicyclo[3.2.1]oct-3-yl)-2-methyl-1h-benzimidazole)

• Product Name: 1-(8-azabicyclo[3.2.1]oct-3-yl)-2-methyl-1h-benzimidazole
• CAS No: 1071993-26-4
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• MDL: MFCD10039826
• CID: 1183279
• PubChem ID: 18506994
• Update Time: 2025-04-20

1-(8-azabicyclo[3.2.1]oct-3-yl)-2-methyl-1h-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-(8-azabicyclo[3.2.1]oct-3-yl)-2-methyl-1h-benzimidazole
• 1-(8-Azabicyclo[3.2.1]oct-3-yl)-2-methylbenzimidazole
• DS-016045
• BS-42551
• CS-0363664
• 478696-46-7
• 1-(8-azabicyclo[3.2.1]octan-3-yl)-2-methylbenzimidazole
• 1071993-26-4
• AKOS024286440
• 1-(8-azabicyclo[3.2.1]octan-3-yl)-2-methyl-1H-benzo[d]imidazole
• 1-{8-azabicyclo[3.2.1]octan-3-yl}-2-methyl-1H-1,3-benzodiazole
• SCHEMBL988877
• BJGOIXDGNKKASK-UHFFFAOYSA-N
• 3-(2-methyl-1H-benzo[d]imidazol-1-yl)-8-aza-bicyclo[3.2.1]octane
• 1-(8-Azabicyclo3.2.1uoct-3-yl)-2-methyl-1H-benzimidazole

• MDL： MFCD10039826
• Inchi： 1S/C15H19N3/c1-10-16-14-4-2-3-5-15(14)18(10)13-8-11-6-7-12(9-13)17-11/h2-5,11-13,17H,6-9H2,1H3
• InChI Key： BJGOIXDGNKKASK-UHFFFAOYSA-N
• SMILES： N1C2CCC1CC(C2)N1C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 241.157897619g/mol
• Monoisotopic Mass: 241.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.8Ų